4-Hydroxy-Teriflunomide 4-Hydroxy-Teriflunomide
Brand Name: Vulcanchem
CAS No.: 1058722-45-4
VCID: VC0042920
InChI: InChI=1S/C12H9F3N2O3/c13-12(14,15)7-1-3-8(4-2-7)17-11(20)9(5-16)10(19)6-18/h1-4,18-19H,6H2,(H,17,20)/b10-9-
SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(CO)O)C#N
Molecular Formula: C12H9F3N2O3
Molecular Weight: 286.21 g/mol

4-Hydroxy-Teriflunomide

CAS No.: 1058722-45-4

Cat. No.: VC0042920

Molecular Formula: C12H9F3N2O3

Molecular Weight: 286.21 g/mol

* For research use only. Not for human or veterinary use.

4-Hydroxy-Teriflunomide - 1058722-45-4

Specification

CAS No. 1058722-45-4
Molecular Formula C12H9F3N2O3
Molecular Weight 286.21 g/mol
IUPAC Name (Z)-2-cyano-3,4-dihydroxy-N-[4-(trifluoromethyl)phenyl]but-2-enamide
Standard InChI InChI=1S/C12H9F3N2O3/c13-12(14,15)7-1-3-8(4-2-7)17-11(20)9(5-16)10(19)6-18/h1-4,18-19H,6H2,(H,17,20)/b10-9-
Standard InChI Key WHYQOFDUXDGMTM-KTKRTIGZSA-N
Isomeric SMILES C1=CC(=CC=C1C(F)(F)F)NC(=O)/C(=C(/CO)\O)/C#N
SMILES C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(CO)O)C#N
Canonical SMILES C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=C(CO)O)C#N

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